molecular formula C9H20O5 B1499308 Carbonic acid, dimethyl ester, polymer with 1,6-hexanediol CAS No. 101325-00-2

Carbonic acid, dimethyl ester, polymer with 1,6-hexanediol

Cat. No. B1499308
CAS RN: 101325-00-2
M. Wt: 208.25 g/mol
InChI Key: MCQSEGPNPRDOCL-UHFFFAOYSA-N
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Description

Carbonic acid, dimethyl ester, polymer with 1,6-hexanediol is a useful research compound. Its molecular formula is C9H20O5 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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properties

CAS RN

101325-00-2

Product Name

Carbonic acid, dimethyl ester, polymer with 1,6-hexanediol

Molecular Formula

C9H20O5

Molecular Weight

208.25 g/mol

IUPAC Name

dimethyl carbonate;hexane-1,6-diol

InChI

InChI=1S/C6H14O2.C3H6O3/c7-5-3-1-2-4-6-8;1-5-3(4)6-2/h7-8H,1-6H2;1-2H3

InChI Key

MCQSEGPNPRDOCL-UHFFFAOYSA-N

SMILES

COC(=O)OC.C(CCCO)CCO

Canonical SMILES

COC(=O)OC.C(CCCO)CCO

Other CAS RN

101325-00-2

Origin of Product

United States

Synthesis routes and methods

Procedure details

391 g (3.32 moles) of 1,6-hexanediol, 5976 g (66.4 moles) of dimethyl carbonate and 0.2 g (0.00067 mole) of dibutyltin methoxide were charged in an autoclave. The mixture was heated at 220° C. for 3 hours to advance a reaction. After completion of the reaction, the dimethyl carbonate was removed by evaporation under reduced pressure to obtain a 1,6-hexanediol bismethylcarbonate. The yield of 1,6-hexanediol bismethylcarbonate was 98.0%. A 1,5-pentanediol bismethylcarbonate was also obtained in substantially the same manner as mentioned above except that 1,5-pentane diol was used instead of 1,6-hexane diol.
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391 g
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